Cas no 61478-21-5 (3-Pentanol, 1-(1,1-dimethylethoxy)-2,2,4-trimethyl-)

• Product Name: 3-Pentanol, 1-(1,1-dimethylethoxy)-2,2,4-trimethyl-
• CAS No: 61478-21-5
• MF: C₁₂H₂₆O₂
• MW: 202.333644390106
• CID: 477918
• PubChem ID: 71395476
• Update Time: 2025-04-19

3-Pentanol, 1-(1,1-dimethylethoxy)-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanol, 1-(1,1-dimethylethoxy)-2,2,4-trimethyl-
• 2,2,4-trimethyl-1-[(2-methylpropan-2-yl)oxy]pentan-3-ol
• 1-tert-Butoxy-2,2,4-trimethylpentan-3-ol
• 61478-21-5
• DTXSID60817090

• Inchi： 1S/C12H26O2/c1-9(2)10(13)12(6,7)8-14-11(3,4)5/h9-10,13H,8H2,1-7H3
• InChI Key： NBHSDSKESUUSHW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC(C)(C)C(C(C)C)O

Computed Properties

• Exact Mass: 202.19338
• Monoisotopic Mass: 202.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46